N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-butyl-N-(1,1-dioxothiolan-3-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H21NO5S/c1-2-3-7-17(13-6-8-23(19,20)10-13)16(18)12-4-5-14-15(9-12)22-11-21-14/h4-5,9,13H,2-3,6-8,10-11H2,1H3
• InChI Key: RGAPEGPCUWJNPR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCS(=O)(=O)C1)C(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H21NO5S
• Molecular Weight: 339.4 g/mol
• Solubility: >50.9 [ug/mL] (The mean of the results at pH 7.4)

Description

“N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzo[d][1,3]dioxole-5-carboxamide” is a chemical compound with the molecular formula C16H21NO5S and a molecular weight of 339.41. It has been studied for its potential as a G protein-gated inwardly-rectifying potassium (GIRK) channel activator.

Synthesis Analysis

The synthesis of this compound involves the coupling of a new ether-based scaffold with a novel sulfone-based head group. This was achieved through lead optimization efforts.

Molecular Structure Analysis

The molecular structure of this compound is characterized by an ether-based scaffold and a sulfone-based head group. The exact details of the molecular structure would require further analysis using techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

GIRK Channel Activators

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Antidepressant and Anxiolytic Applications

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Bioavailability Improvement

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Pharmacological Tool Compounds

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Drug Development

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Chemical Synthesis

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Mechanism of Action

Target of Action

The primary target of N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzo[d][1,3]dioxole-5-carboxamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

This compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels by this compound affects various biochemical pathways. These channels play a crucial role in numerous physiological processes and potential therapeutic targets, such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The related compounds have been evaluated in tier 1 dmpk assays and have shown improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by this compound leads to changes in cell excitability. This can have various molecular and cellular effects, depending on the specific physiological context .

Future Directions

The future directions for this compound involve further characterization and evaluation of its potential as a GIRK channel activator. This includes assessing its potency, selectivity, and metabolic stability. Additionally, its potential therapeutic applications in conditions such as pain perception, epilepsy, reward/addiction, and anxiety could be explored.